![molecular formula C9H16Cl2N2S B2427843 (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride CAS No. 2402830-09-3](/img/structure/B2427843.png)
(2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride, commonly known as MTBM, is a chemical compound with potential applications in scientific research. It belongs to the class of benzothiazole derivatives and has been studied for its potential use in various fields, including medicine, pharmacology, and biochemistry.
Scientific Research Applications
Biological Agents
The compound has been used in the synthesis of metal complexes of novel azo ligands, which have potential applications as biological agents . These complexes have shown significant DPPH radical scavenging results and moderate to good anticancer activity against A549, Jurkat, and K562 cell lines .
Modulators of σ-Receptors
The compound has established itself as a modulator of σ-receptors . These receptors are a type of protein that is known to interact with a variety of psychoactive drugs.
3. Inhibitors of β-Secretase-1 (BACE-1) and Cytochrome Cyp8b1 The compound has been found to inhibit β-secretase-1 (BACE-1) and cytochrome Cyp8b1 . These are enzymes that play crucial roles in the metabolism of lipids and proteins.
Antiviral Activity
The compound has demonstrated antiviral activity . It has been used in the treatment of herpes and viral hepatitis B .
Anticancer Activities
The compound has shown potential for anticancer activities . It has been tested against A549, Jurkat, and K562 cell lines, showing moderate to good anticancer activity .
Antioxidant Properties
The compound has exhibited significant DPPH radical scavenging results . This suggests that it has antioxidant properties, which can be beneficial in preventing damage caused by free radicals in the body.
properties
IUPAC Name |
(2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2S.2ClH/c1-6-11-9-7(5-10)3-2-4-8(9)12-6;;/h7H,2-5,10H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUZWTXVERWNNTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)CCCC2CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16Cl2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.